2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C28H31N3O4
• Molecular Weight: 473.6 g/mol
• IUPAC Name: 2,3,5,9-tetramethyl-6-[2-oxo-2-[4-(2-pyridin-2-ylethyl)piperazin-1-yl]ethyl]furo[3,2-g]chromen-7-one
• InChI: InChI=1S/C28H31N3O4/c1-17-20(4)34-26-19(3)27-23(15-22(17)26)18(2)24(28(33)35-27)16-25(32)31-13-11-30(12-14-31)10-8-21-7-5-6-9-29-21/h5-7,9,15H,8,10-14,16H2,1-4H3
• InChI Key: PJONDPZKMRWHRO-UHFFFAOYSA-N
• SMILES: CC1=C(OC2=C1C=C3C(=C(C(=O)OC3=C2C)CC(=O)N4CCN(CC4)CCC5=CC=CC=N5)C)C
• Canonical SMILES: CC1=C(OC2=C(C3=C(C=C12)C(=C(C(=O)O3)CC(=O)N4CCN(CC4)CCC5=CC=CC=N5)C)C)C

Description

2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one, also known as TMC-95A, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the class of furochromones and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one involves the inhibition of topoisomerases by binding to the DNA cleavage site. This leads to the prevention of DNA replication and repair, ultimately leading to cell death. 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one has been found to exhibit selectivity towards topoisomerase I and II, making it a potential candidate for the development of anticancer drugs.
Biochemical and Physiological Effects:
In addition to its potential anticancer activity, 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one has been found to exhibit other biochemical and physiological effects. It has been reported to inhibit the growth of certain bacteria and fungi, suggesting potential antimicrobial activity. 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one has also been found to exhibit activity against certain viruses, such as herpes simplex virus.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one in lab experiments is its high potency and selectivity towards topoisomerases. This makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, one limitation is the cost and availability of the compound, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one. One area of interest is the development of 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one derivatives with improved potency and selectivity towards topoisomerases. Another potential direction is the study of 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one in combination with other anticancer drugs to evaluate its potential as a combination therapy. Finally, the study of 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one in animal models may provide valuable insights into its potential use in human diseases.

Synthesis Methods

The synthesis of 2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one involves several steps starting from commercially available starting materials. The key step involves the construction of the furochromone ring system through a Diels-Alder reaction. The final product is obtained after several purification steps and has been reported to have high purity.

Scientific Research Applications

2,3,5,9-tetramethyl-6-(2-oxo-2-{4-[2-(2-pyridinyl)ethyl]-1-piperazinyl}ethyl)-7H-furo[3,2-g]chromen-7-one has been studied for its potential use as a research tool in various fields such as cancer research, neuroscience, and drug discovery. It has been found to exhibit potent inhibitory activity against certain enzymes such as topoisomerase I and II, which are involved in DNA replication and repair. This inhibition has been shown to have potential anticancer activity.